4,4-difluoro-5-hydroxypentanoic acid
Description
“4,4-difluoro-5-hydroxypentanoic acid” is a chemical compound with the molecular formula C7H12F2O3 . It is also known as “ethyl 4,4-difluoro-5-hydroxypentanoate” in English .
Synthesis Analysis
The synthesis of this compound involves the condensation of ethylacetoacetate with 4,4’-difluoro chalcone followed by the aromatization using chloramine-T in acetic acid . This process yields the title compound .Molecular Structure Analysis
The molecular structure of “4,4-difluoro-5-hydroxypentanoic acid” is characterized by the presence of two fluorine atoms, a hydroxyl group, and a pentanoic acid group . The molecular weight of this compound is 182.17 .Chemical Reactions Analysis
The chemical reactions involving “4,4-difluoro-5-hydroxypentanoic acid” are complex and involve several steps. For instance, in one study, the compound was synthesized via deoxyfluorination chemistry . In another study, the compound was synthesized through a process involving the condensation of ethylacetoacetate with 4,4’-difluoro chalcone followed by aromatization using chloramine-T in acetic acid .Physical And Chemical Properties Analysis
The physical and chemical properties of “4,4-difluoro-5-hydroxypentanoic acid” include a predicted boiling point of 218.1±40.0 °C and a predicted density of 1.167±0.06 g/cm3 . The compound also has a predicted acidity coefficient (pKa) of 13.78±0.10 .Safety and Hazards
The safety data sheet for “ethyl 4,4-difluoro-5-hydroxypentanoate” indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4,4-difluoro-5-hydroxypentanoic acid can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,2-difluoroacetic acid", "ethyl acetoacetate", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "methanol", "water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with 2,2-difluoroacetic acid in the presence of sodium hydroxide to form ethyl 2,2-difluoro-3-oxobutanoate.", "Step 2: Ethyl 2,2-difluoro-3-oxobutanoate is hydrolyzed with hydrochloric acid to yield 2,2-difluoro-3-oxobutanoic acid.", "Step 3: 2,2-difluoro-3-oxobutanoic acid is decarboxylated with sodium bicarbonate to produce 2,2-difluoropropanal.", "Step 4: 2,2-difluoropropanal is reacted with magnesium sulfate and methanol to form 2,2-difluoro-1-methoxypropan-1-ol.", "Step 5: 2,2-difluoro-1-methoxypropan-1-ol is oxidized with sodium hypochlorite to yield 4,4-difluoro-5-hydroxypentanoic acid." ] } | |
CAS RN |
2168335-54-2 |
Product Name |
4,4-difluoro-5-hydroxypentanoic acid |
Molecular Formula |
C5H8F2O3 |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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